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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for the calculation of the precise
molecular weight of uniformly carbon-13 labeled Phenanthrene (Phenanthrene-[U-13C]). This
isotopically labeled compound is a critical tool in various analytical applications, including
guantitative mass spectrometry, metabolic flux analysis, and advanced NMR studies.

Principle and Core Concepts

The molecular weight of a molecule is the sum of the atomic masses of its constituent atoms.
For isotopically labeled compounds, the specific mass of the stable isotope must be used in
place of the natural abundance average atomic weight.

Phenanthrene-[U-13C] refers to the phenanthrene molecule where all carbon atoms have
been replaced with the Carbon-13 (13C) isotope. The standard molecular formula for
phenanthrene is Ci4H10.[1][2][3] Therefore, the formula for the uniformly labeled variant is
13C14H10.

Detailed Methodology for Calculation

The determination of the molecular weight is a precise calculation based on the molecular
formula and the exact masses of the constituent isotopes.

Experimental Protocol / Calculation Workflow:
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« |dentify the Molecular Formula: The base molecular formula for phenanthrene is CiaH1o0.[1][2]

[4]

e Apply Isotopic Labeling: For Phenanthrene-[U-13C], all 14 carbon atoms are the 3C
isotope. The ten hydrogen atoms are assumed to be the most abundant isotope, Protium
(*H), unless otherwise specified.

o Obtain Isotopic Masses: The precise atomic mass for each isotope is required:
o The isotopic mass of Carbon-13 (*3C) is 13.003354835 Da.[5][6]
o The isotopic mass of Protium (*H) is 1.007825031898 Da.[7]

o Calculate Total Mass: The molecular weight is calculated by summing the masses of all
atoms:

o Molecular Weight = (Number of 13C atoms x Mass of 13C) + (Number of 1H atoms x Mass
of *H)

o Molecular Weight = (14 x 13.003354835) + (10 x 1.007825031898)

Data Presentation

The quantitative data used for the molecular weight calculation are summarized in the table
below for clarity and easy reference.

) Total Mass
Component Number of Exact Isotopic L
Symbol Contribution
Isotope Atoms Mass (Da)
(Da)
13.003354835[5]
Carbon-13 13C 14 6] 182.04696769
Hydrogen-1
, 1H 10 1.0078250319[7]  10.078250319
(Protium)
Total 13C14H10 24 192.125218009
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Based on this calculation, the monoisotopic molecular weight of Phenanthrene-[U-13C] is
192.1252 Da.

Visualization of Logical Relationships

The following diagram illustrates the conceptual workflow of creating an isotopically labeled
compound from its constituent parts.

Conceptual workflow for isotopic labeling of Phenanthrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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